2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95%

• IUPAC Name: N-methyl-3-(2-oxo-1H-pyrimidin-5-yl)benzamide
• InChI: InChI=1S/C12H11N3O2/c1-13-11(16)9-4-2-3-8(5-9)10-6-14-12(17)15-7-10/h2-7H,1H3,(H,13,16)(H,14,15,17)
• InChI Key: GWYBPNQPZYFNKB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CNC(=O)N=C2
• Molecular Formula: C12H11N3O2
• DSSTOX Substance ID: DTXSID30686836
• Molecular Weight: 229.23 g/mol
• CAS RN: 1262004-18-1

Description

2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% (2H5PPMC95) is a compound belonging to the pyrimidine class of organic compounds. It is a white, crystalline solid with a melting point of 124-126°C and a relative molecular mass of 241.3 g/mol. 2H5PPMC95 has a variety of applications in the scientific field, ranging from drug synthesis to research applications. This article will discuss the synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2H5PPMC95.

Scientific Research Applications

2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% has a variety of applications in the scientific field. It is widely used in drug synthesis and research applications. For example, 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% has been used in the synthesis of several anticancer drugs, such as the thymidylate synthase inhibitor 2-hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine-2-carboxylic acid methyl ester (2H5PPMC-M). Additionally, 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% has been used in the synthesis of several antifungal agents, such as the fungicide 2-hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine-2-carboxylic acid ethyl ester (2H5PPMC-E).

Mechanism of Action

2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% is believed to act as an inhibitor of thymidylate synthase (TS), an enzyme involved in the synthesis of thymidine triphosphate (TTP). TTP is an essential component of DNA and is required for DNA replication and repair. By inhibiting TS, 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% can interfere with the synthesis of TTP, leading to the inhibition of DNA replication and repair.
Biochemical and Physiological Effects
2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% is able to inhibit the growth of several cancer cell lines, including breast cancer and colon cancer cell lines. Additionally, 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% has been shown to inhibit the growth of several fungal species, including Candida albicans and Aspergillus niger.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized in the laboratory. Additionally, it is a relatively stable compound, making it suitable for long-term storage. However, there are some limitations to using 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% in laboratory experiments. For example, it is a relatively toxic compound, and it can be difficult to handle in the laboratory.

Future Directions

There are a variety of potential future directions for the use of 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95%. For example, further research could be conducted to explore the potential of 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% to inhibit other enzymes involved in DNA replication and repair. Additionally, further research could be conducted to explore the potential of 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% to inhibit the growth of other cancer cell lines and fungal species. Furthermore, further research could be conducted to explore the potential of 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% to be used in the synthesis of other drugs and therapeutic agents. Finally, further research could be conducted to explore the potential of 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% to be used in the synthesis of other organic compounds.

Synthesis Methods

2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95% is synthesized through a series of reactions. The first step involves the reaction of 2-amino-5-chloropyrimidine with N-methylaminocarbonyl chloride. This reaction yields N-methylaminocarbonyl-2-amino-5-chloropyrimidine, which is then treated with hydrochloric acid and heated to yield 2-hydroxy-5-chloropyrimidine. The final step involves the reaction of 2-hydroxy-5-chloropyrimidine with 3-chloroaniline, which yields 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyrimidine, 95%.